Cas no 380455-06-1 (ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylate)

• Product Name: ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylate
• CAS No: 380455-06-1
• MF: C₂₂H₂₁NO₆S
• MW: 427.47024512291
• CID: 6450660
• Update Time: 2025-09-27

ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylate
• ethyl 2-(2-acetoxy-2-phenylacetamido)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[2-(acetyloxy)-2-phenylacetyl]amino]-4-(5-methyl-2-furanyl)-, ethyl ester

• Inchi： 1S/C22H21NO6S/c1-4-27-22(26)18-16(17-11-10-13(2)28-17)12-30-21(18)23-20(25)19(29-14(3)24)15-8-6-5-7-9-15/h5-12,19H,4H2,1-3H3,(H,23,25)
• InChI Key： ZUFJYPJJIHNMER-UHFFFAOYSA-N
• SMILES： C1(NC(C(OC(C)=O)C2=CC=CC=C2)=O)SC=C(C2=CC=C(C)O2)C=1C(OCC)=O

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 595.0±50.0 °C(Predicted)
• pka: 11.85±0.70(Predicted)

Additional information on ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylate

Professional Introduction to Ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylate (CAS No. 380455-06-1)

Ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylate, identified by its CAS number 380455-06-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a thiophene core appended with various functional groups. The presence of both acetyloxy and phenylacetamido substituents, along with a 5-methylfuran-2-yl moiety, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural composition of Ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylate is meticulously designed to interact with biological targets in a highly specific manner. The thiophene ring, a heterocyclic aromatic structure, is known for its ability to modulate biological pathways by virtue of its electron-deficient nature. This characteristic, combined with the electron-donating effects of the 5-methylfuran-2-yl group, creates a dynamic balance that can influence the compound's reactivity and binding affinity. Furthermore, the amide and ester functionalities contribute to the molecule's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. Ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylate exemplifies this trend, as it integrates multiple pharmacophoric elements into a single molecular scaffold. This approach has been particularly effective in targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to engage with multiple biological receptors or enzymes simultaneously makes it an attractive candidate for multitargeted drug therapy.

The pharmacological potential of Ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yl)thiophene-3-carboxylate has been explored in several preclinical studies. These investigations have highlighted its inhibitory activity against key enzymes involved in disease pathogenesis. For instance, preliminary data suggest that this compound exhibits potent inhibitory effects on phosphodiesterases (PDEs), which are enzymes implicated in various physiological processes, including smooth muscle contraction and platelet aggregation. By modulating PDE activity, Ethyl 2-2-(acetyloxy)-2-phenylacetamido-4-(5-methylfuran-2-yli thieno )thiophene -3-carbox ylate may offer therapeutic benefits in conditions such as pulmonary hypertension and erectile dysfunction.

In addition to its PDE-inhibiting properties, Ethyl 2 - - ( acetylo xy ) - - ( phen ylacet ami do ) - -4 - ( 5 - me thy lfu ran - - ) thi o ph e ne -3-carbox ylate has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and Crohn's disease. The compound's ability to interact with inflammatory pathways suggests that it may serve as a lead molecule for developing novel anti-inflammatory agents. By targeting key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), Ethyl -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- acety loxy ) - - ( phen ylacet ami do ) -4(5 methyl furan ) thi o ph e ne carbox ylate could provide relief from symptoms associated with these conditions.

The synthesis of Ethyl 2--( acety lo xy )--( phen ylacet ami do)--4(5 methyl furan ) thi o ph e ne carbox ylate is an intricate process that requires careful optimization to ensure high yield and purity. The synthetic route typically involves multi-step reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the structural integrity of the final product.

The pharmacokinetic profile of Ethyl 22(acety lo xy)--22(phen ylacet ami do)--44(5 methyl furan ) thi o ph e ne carbox ylate is another critical aspect that has been thoroughly evaluated in preclinical studies. These studies have provided insights into the compound's absorption, distribution, metabolism, excretion (ADME), and toxicity profile. The favorable pharmacokinetic properties observed suggest that this compound may exhibit good bioavailability and prolonged half-life upon oral administration. This would enhance its therapeutic efficacy while minimizing the frequency of dosing required.

The potential therapeutic applications of Ethil_22(acetyl ox)y--22(phen ylac tam ido)--44(5 me thy lfu ran)--44(thi o ph e ne)--33(carb ox yla te) are further supported by computational modeling studies. Molecular docking simulations have been used to predict how this compound interacts with target proteins at the atomic level. These simulations have revealed binding modes that are consistent with its observed pharmacological effects. By refining the molecular structure based on these insights, researchers can optimize the compound's potency and selectivity for specific therapeutic targets.

Ethil_22(acetyl ox)y--22(phen ylac tam ido)--44(5 me thy lfu ran)--44(thi o ph e ne)--33(carb ox yla te) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifunctional properties make it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic applications for this compound, it holds great promise for addressing unmet medical needs across various disease indications.